Cas no 1214376-39-2 (2-Iodo-6-(pyridin-4-yl)pyridine)

• Product Name: 2-Iodo-6-(pyridin-4-yl)pyridine
• CAS No: 1214376-39-2
• MF: C₁₀H₇IN₂
• MW: 282.080454111099
• CID: 4909352
• Update Time: 2025-06-07

2-Iodo-6-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-(pyridin-4-yl)pyridine

• Inchi： 1S/C10H7IN2/c11-10-3-1-2-9(13-10)8-4-6-12-7-5-8/h1-7H
• InChI Key： CJRLJGNDOIYRSL-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C2C=CN=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8

Additional information on 2-Iodo-6-(pyridin-4-yl)pyridine

Introduction to 2-Iodo-6-(pyridin-4-yl)pyridine (CAS No: 1214376-39-2)

2-Iodo-6-(pyridin-4-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No) 1214376-39-2, is a significant compound in the realm of pharmaceutical and agrochemical research. This bipyridine derivative has garnered attention due to its versatile structural properties and potential applications in drug discovery and material science. The compound features an iodine substituent at the 2-position and a pyridin-4-yl group at the 6-position, which contribute to its unique reactivity and binding capabilities.

The molecular structure of 2-Iodo-6-(pyridin-4-yl)pyridine consists of two pyridine rings connected through a methylene bridge, with an iodine atom and a 4-pyridyl group attached at specific positions. This configuration makes it a valuable intermediate in synthesizing complex molecules, particularly in the development of targeted therapies and novel agrochemicals. The presence of the iodine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in organic synthesis.

In recent years, 2-Iodo-6-(pyridin-4-yl)pyridine has been explored in various research avenues, particularly in medicinal chemistry. Its bipyridine core is known to exhibit strong binding interactions with biological targets, making it a promising scaffold for designing small-molecule inhibitors. For instance, studies have demonstrated its potential in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridinyl groups provide hydrogen bonding opportunities, enhancing the compound's affinity for protein receptors.

One of the most notable applications of 2-Iodo-6-(pyridin-4-yl)pyridine is in the synthesis of metal-based complexes. Transition metals such as palladium and copper can coordinate with the pyridine rings, forming stable complexes that serve as catalysts in various organic transformations. These metal complexes have found utility in pharmaceutical synthesis, where they facilitate the construction of complex drug molecules with high efficiency and selectivity. The iodine substituent also plays a role in these reactions, often acting as a leaving group in nucleophilic substitution reactions.

The agrochemical industry has also shown interest in 2-Iodo-6-(pyridin-4-yl)pyridine due to its structural similarity to natural products that exhibit phytotoxic effects. Researchers are investigating its derivatives as potential herbicides or fungicides, leveraging its ability to interact with plant enzymes and disrupt metabolic pathways. Preliminary studies suggest that certain analogs of this compound can inhibit weed growth while minimizing harm to crops, offering a promising alternative to conventional agrochemicals.

Advances in computational chemistry have further enhanced the understanding of 2-Iodo-6-(pyridin-4-yl)pyridine's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects. Additionally, computational methods have been used to predict novel derivatives of 2-Iodo-6-(pyridin-4-yl)pyridine that may exhibit enhanced properties for specific applications.

The synthesis of 2-Iodo-6-(pyridin-4-yl)pyridine itself is an intriguing challenge that has driven innovation in synthetic methodologies. Traditional approaches often involve multi-step sequences involving halogenation and coupling reactions. However, recent developments have introduced more efficient synthetic routes, including one-pot reactions that minimize byproducts and improve yields. These advancements not only make the production of 2-Iodo-6-(pyridin-4-yl)pyridine more cost-effective but also open doors for large-scale manufacturing.

Future research directions for 2-Iodo-6-(pyridin-4-yl)pyridine include exploring its role in materials science. The bipyridine framework is known to form coordination polymers with metal ions, which can exhibit unique electronic and optical properties. These materials are being investigated for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The iodine substituent may also contribute to the stability of these materials, making them suitable for industrial use.

In conclusion, 2-Iodo - 6 - ( py rid ine - 4 - yl ) py rid ine ( CAS No: 1214376 - 39 - 2 ) is a multifaceted compound with significant potential across multiple scientific disciplines . Its unique structural features make it a valuable tool in pharmaceutical synthesis , agrochemical development , and materials science . As research continues to uncover new applications , this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation .